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Compound of Interest

Compound Name: Btk-IN-10

Cat. No.: B12412956 Get Quote

Essential Safety and Handling Guide for Btk-IN-
10
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Btk-IN-10, a Bruton's tyrosine kinase (BTK) inhibitor, is paramount. This

guide provides immediate safety, operational, and disposal protocols to foster a secure

laboratory environment.

Personal Protective Equipment (PPE)
When handling Btk-IN-10, a comprehensive approach to personal protection is crucial to

minimize exposure. The following personal protective equipment is recommended.

Eye Protection:

Safety goggles with side-shields are required to protect against splashes or airborne

particles.[1][2]

Hand Protection:

Wear protective gloves.[1][2] While specific breakthrough times for Btk-IN-10 are not

available, selecting gloves made of materials like nitrile rubber is a common practice for

handling chemical compounds.
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Skin and Body Protection:

An impervious lab coat or clothing is necessary to prevent skin contact.[1][2]

Respiratory Protection:

In situations where dust or aerosols may be generated, a suitable respirator should be used.

[1][2] All work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[1]

Hazard Identification and Safety Data
Btk-IN-10 is a potent compound requiring careful handling due to its potential health effects.

Classification:

Acute Oral Toxicity: Harmful if swallowed (Category 4).[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (Acute Category 1 and

Chronic Category 1).[1]

Hazard Statement Precautionary Statement

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.[1]

H410: Very toxic to aquatic life with long lasting

effects

P270: Do not eat, drink or smoke when using

this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]
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Experimental Protocols: Handling and Disposal
Adherence to strict protocols for handling and disposal is essential for laboratory safety and

environmental protection.

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

performed in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.[1]

Weighing and Reconstitution: When weighing the solid compound, use a balance with a draft

shield or within a ventilated enclosure. For reconstitution, add the solvent slowly to avoid

aerosol generation. Btk-IN-10 is soluble in DMSO.

General Use: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in

the handling area.[1]

Storage:

Powder: Store at -20°C.[1]

In Solvent: Store at -80°C.[1]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.

Seek prompt medical attention.[1]

Skin Contact: Rinse the affected area thoroughly with water. Remove contaminated clothing

and seek medical advice.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and get medical help.[1]
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Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician

immediately.[1]

Disposal:

Dispose of Btk-IN-10 and its container at an approved waste disposal facility.[1]

Avoid release to the environment and prevent the product from entering drains, water

courses, or the soil.[1][2]

Visualizing Safety and Mechanism
To further clarify procedures and the compound's mechanism, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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